Cas no 6968-54-3 (2-(3a,7a-dimethyl-1,3-dioxo-4,5,6,7-tetrahydro-octahydro-1h-4,7-epoxyisoindol-2-yl)ethyl-trimethylazanium;iodide)

• Product Name: 2-(3a,7a-dimethyl-1,3-dioxo-4,5,6,7-tetrahydro-octahydro-1h-4,7-epoxyisoindol-2-yl)ethyl-trimethylazanium;iodide
• CAS No: 6968-54-3
• MF: C₁₅H₂₅IN₂O₃
• MW: 408.275076627731
• CID: 1739125
• PubChem ID: 24187438
• Update Time: 2025-04-21

2-(3a,7a-dimethyl-1,3-dioxo-4,5,6,7-tetrahydro-octahydro-1h-4,7-epoxyisoindol-2-yl)ethyl-trimethylazanium;iodide Chemical and Physical Properties

Names and Identifiers

• NSC64869
• NSC-64869
• 2-(3a,7a-dimethyl-1,3-dioxo-4,5,6,7-tetrahydro-octahydro-1H-4,7-epoxyisoindol-2-yl)ethyl-trimethylazanium,iodide
• 2-(3a,7a-dimethyl-1,3-dioxo-4,5,6,7-tetrahydro-octahydro-1H-4,7-epoxyisoindol-2-yl)ethyl-trimethylazanium
• iodide
• DTXSID40637374
• 6968-54-3
• 2-(3a,7a-Dimethyl-1,3-dioxooctahydro-2H-4,7-epoxyisoindol-2-yl)-N,N,N-trimethylethan-1-aminium iodide
• 2-(3a,7a-dimethyl-1,3-dioxo-4,5,6,7-tetrahydro-octahydro-1h-4,7-epoxyisoindol-2-yl)ethyl-trimethylazanium;iodide

• Inchi： 1S/C15H25N2O3.HI/c1-14-10-6-7-11(20-10)15(14,2)13(19)16(12(14)18)8-9-17(3,4)5;/h10-11H,6-9H2,1-5H3;1H/q+1;/p-1
• InChI Key： HTYLFYCAGYSBKY-UHFFFAOYSA-M
• SMILES： [I-].O1C2CCC1C1(C)C(N(CC[N+](C)(C)C)C(C12C)=O)=O

Computed Properties

• Exact Mass: 281.18665
• Monoisotopic Mass: 408.09099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: -2.42290